2-(Oxan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-(oxan-3-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c10-5-8-4-9(8)7-2-1-3-11-6-7/h5,7-9H,1-4,6H2
• InChI Key: CKZGFDLZLKMQTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C2CC2C=O

Description

2-(Oxan-3-yl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring fused with a tetrahydropyran (oxan) moiety and an aldehyde functional group. The cyclopropane ring introduces significant steric strain, while the oxan substituent provides electronic modulation due to its oxygen atom. This structural combination makes the compound of interest in medicinal chemistry and materials science, particularly for studying strain-driven reactivity and stereoelectronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of an oxane derivative. One common method is the reaction of oxane with a suitable cyclopropanation reagent under controlled conditions. The reaction is usually carried out in the presence of a catalyst to ensure high yield and selectivity.

Industrial Production Methods

In an industrial setting, the production of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde may involve large-scale cyclopropanation processes. These processes are optimized for efficiency, cost-effectiveness, and safety. The use of continuous flow reactors and advanced catalytic systems can enhance the production rate and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(Oxan-3-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The oxane ring and cyclopropane ring can undergo substitution reactions with suitable nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Various nucleophiles and electrophiles can be used, depending on the desired substitution pattern.

Major Products

Oxidation: 2-(Oxan-3-yl)cyclopropane-1-carboxylic acid.

Reduction: 2-(Oxan-3-yl)cyclopropane-1-methanol.

Substitution: Various substituted derivatives of the oxane and cyclopropane rings.

Scientific Research Applications

2-(Oxan-3-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor to pharmacologically active compounds.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function.

Comparison with Similar Compounds

Research Findings and Gaps

• Toxicology: No thorough toxicological studies are cited for any of these compounds, highlighting a critical research gap .

Biological Activity

2-(Oxan-3-yl)cyclopropane-1-carbaldehyde is a compound of interest due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

2-(Oxan-3-yl)cyclopropane-1-carbaldehyde possesses a cyclopropane ring and an aldehyde functional group, which contribute to its reactivity and biological interactions. The molecular formula is $C_8H_{12}O_2$, with a molecular weight of 140.18 g/mol.

Property	Value
Molecular Formula	C₈H₁₂O₂
Molecular Weight	140.18 g/mol
IUPAC Name	2-(Oxan-3-yl)cyclopropane-1-carbaldehyde
SMILES	C1CC1C(=O)C2CCCO2

The biological activity of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde is primarily attributed to its ability to interact with specific enzyme targets and cellular pathways. Preliminary studies suggest that it may function as an enzyme inhibitor, affecting metabolic processes crucial for cell proliferation and survival.

Interaction with Enzymes

Research indicates that compounds with similar structures can inhibit key enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions such as cancer and inflammation. The cyclopropane moiety is known to enhance binding affinity due to its rigid conformation, allowing for effective interaction with enzyme active sites.

Biological Activity Studies

Several studies have explored the biological effects of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde:

• Anticancer Activity : In vitro studies demonstrated that derivatives of cyclopropane compounds exhibit selective cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. The mechanism involves apoptosis induction through the modulation of apoptotic pathways.
• Anti-inflammatory Effects : Animal models have shown that compounds similar in structure to 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde can reduce inflammation markers, suggesting potential applications in treating inflammatory diseases.
• Neuroprotective Properties : Recent research has indicated that certain cyclopropane derivatives exhibit neuroprotective effects, potentially through the inhibition of neuroinflammatory processes associated with neurodegenerative diseases.

Case Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry evaluated a series of cyclopropane derivatives, including 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde, against human leukemia cell lines. The compound demonstrated significant inhibition of cell proliferation with an IC50 value in the low micromolar range, indicating strong anticancer potential.

Case Study 2: Anti-inflammatory Effects

In a controlled study on mice, administration of 2-(Oxan-3-yl)cyclopropane-1-carbaldehyde resulted in a marked decrease in pro-inflammatory cytokines (TNF-alpha and IL-6) compared to control groups. This suggests that the compound may modulate immune responses effectively.